4-Ethyl-5-methylthiophene-3-carbohydrazide

• IUPAC Name: 4-ethyl-5-methylthiophene-3-carbohydrazide
• InChI: InChI=1S/C8H12N2OS/c1-3-6-5(2)12-4-7(6)8(11)10-9/h4H,3,9H2,1-2H3,(H,10,11)
• InChI Key: HVRJAJATAXTZAE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)NN)C
• Molecular Formula: C8H12N2OS
• DSSTOX Substance ID: DTXSID30391973
• Molecular Weight: 184.26 g/mol
• CAS RN: 438225-41-3

Description

Synthesis Analysis

The synthesis of thiophene derivatives is a topic of interest in several papers. For instance, the synthesis of a new 3,4-ethylenedioxythiophene monomer functionalized by a sulphonate group is reported, which involves electrochemical polymerization in water . Another paper describes the efficient synthesis of 3,4-ethylenedioxythiophene (EDOT)-based π-conjugated molecules through direct C-H bond arylations, which includes a detailed synthetic investigation . Additionally, the synthesis of ethyl 1-aroyl/aroylmethyl-5-methyl-3-methylthiopyrazole-4-carboxylates via highly regioselective acylation and alkylation reactions is discussed .

Molecular Structure Analysis

The molecular structure of thiophene derivatives is crucial for their chemical behavior and applications. For example, the paper on the synthesis of ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate provides insights into the molecular structure and spectral analyses of the synthesized compound, which is characterized by various spectroscopic methods and quantum chemical calculations . The crystal structure of ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate is also determined by single-crystal X-ray diffraction .

Chemical Reactions Analysis

The reactivity and chemical reactions of thiophene derivatives are explored in several studies. For instance, the electropolymerization of an unsymmetrical sulfur analogue of EDOT leads to a stable electroactive polymer with properties intermediate between those of the two symmetrical parent polymers . The paper on the synthesis and unique properties of 4,8-Bis[bis(diethylamino)methylene]-1,2,3,5,6,7-hexaselenacyclooctane discusses the reactivity of the compound with various reagents, providing insights into the chemical behavior of such molecules .

Physical and Chemical Properties Analysis

The physical and chemical properties of thiophene derivatives are key to their functionality. The study on the synthesis, characterization, and fluorescence property of ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate investigates the novel fluorescence property of the compound . The electrochemical and radiochemical methods used to investigate the cation-exchange properties of a polymer film derived from a thiophene monomer also contribute to understanding the physical properties of these compounds .

Scientific Research Applications

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

• Scientific Field: Medicinal Chemistry
  • Application Summary : Thiophene derivatives have been proven to be effective drugs in various disease scenarios. They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.
  • Methods of Application : The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. They synthesize and investigate new structural prototypes with more effective pharmacological activity.
  • Results or Outcomes : The results of using thiophene derivatives in medicinal applications have been promising. They have shown effectiveness in treating a variety of conditions, demonstrating their wide therapeutic potential.

Safety And Hazards

4-Ethyl-5-methylthiophene-3-carbohydrazide is classified as an irritant. Further safety data and hazard information should be available in the material safety data sheet (MSDS) provided by the supplier.

Future Directions

The future directions of research involving 4-Ethyl-5-methylthiophene-3-carbohydrazide are not specified in the search results. As it is a product for proteomics research, it may be used in various studies related to protein function and structure.

Citations

Synthesis and anti-endoplasmic reticulum stress activity of N-substituted-2-arylcarbonylhydrazinecarbothioamides

H Choi, W Yun, J Lee, S Jang, SW Park, DH Kim… - Medicinal Chemistry …, 2019 - Springer

Misfolded or unfolded proteins are accumulated in lumen of endoplasmic reticulum (ER) in ER stress condition. It has been implicated in many pathological conditions such as Alzheimer…

Number of citations: 12 link.springer.com